Cas no 338397-17-4 (4-Methyl-5-{[3-(trifluoromethyl)phenyl]sulfanyl}-1,2,3-thiadiazole)

4-Methyl-5-{[3-(trifluoromethyl)phenyl]sulfanyl}-1,2,3-thiadiazole structure
338397-17-4 structure
Product Name:4-Methyl-5-{[3-(trifluoromethyl)phenyl]sulfanyl}-1,2,3-thiadiazole
CAS No:338397-17-4
MF:C10H7F3N2S2
MW:276.301189661026
CID:5699586
PubChem ID:3729982
Update Time:2023-10-14

4-Methyl-5-{[3-(trifluoromethyl)phenyl]sulfanyl}-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

    • 4-METHYL-1,2,3-THIADIAZOL-5-YL 3-(TRIFLUOROMETHYL)PHENYL SULFIDE
    • 4-METHYL-5-([3-(TRIFLUOROMETHYL)PHENYL]SULFANYL)-1,2,3-THIADIAZOLE
    • 1,2,3-Thiadiazole, 4-methyl-5-[[3-(trifluoromethyl)phenyl]thio]-
    • MLS000546427
    • AKOS005084828
    • 338397-17-4
    • SMR000169597
    • 4-methyl-5-[3-(trifluoromethyl)phenyl]sulfanylthiadiazole
    • HMS2392O12
    • CHEMBL1722307
    • 2G-406S
    • 4-methyl-5-{[3-(trifluoromethyl)phenyl]sulfanyl}-1,2,3-thiadiazole
    • 4-Methyl-5-{[3-(trifluoromethyl)phenyl]sulfanyl}-1,2,3-thiadiazole
    • Inchi: 1S/C10H7F3N2S2/c1-6-9(17-15-14-6)16-8-4-2-3-7(5-8)10(11,12)13/h2-5H,1H3
    • InChI Key: KEDPXEFKLOKQNE-UHFFFAOYSA-N
    • SMILES: S(C1=C(C)N=NS1)C1=CC=CC(C(F)(F)F)=C1

Computed Properties

  • Exact Mass: 276.00027507g/mol
  • Monoisotopic Mass: 276.00027507g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 79.3Ų
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